Cas no 1261469-77-5 (2-(Chloromethyl)naphthalene-5-acetic acid)

• Product Name: 2-(Chloromethyl)naphthalene-5-acetic acid
• CAS No: 1261469-77-5
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 4797765
• Update Time: 2025-06-07

2-(Chloromethyl)naphthalene-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)naphthalene-5-acetic acid

• Inchi： 1S/C13H11ClO2/c14-8-9-4-5-12-10(6-9)2-1-3-11(12)7-13(15)16/h1-6H,7-8H2,(H,15,16)
• InChI Key： MFUNNQRLDYMHSO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=CC=C2C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 2-(Chloromethyl)naphthalene-5-acetic acid

2-(Chloromethyl)naphthalene-5-acetic acid (CAS No. 1261469-77-5): An Overview and Recent Advances

2-(Chloromethyl)naphthalene-5-acetic acid (CAS No. 1261469-77-5) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its chloromethyl and naphthalene functionalities, offers a range of potential applications, from pharmaceutical development to advanced material synthesis.

The molecular structure of 2-(Chloromethyl)naphthalene-5-acetic acid consists of a naphthalene ring substituted with a chloromethyl group and an acetic acid moiety. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The naphthalene ring provides aromatic stability and rigidity, while the chloromethyl group offers reactivity for further derivatization.

In recent years, the study of 2-(Chloromethyl)naphthalene-5-acetic acid has seen significant advancements, particularly in its role as a building block for the development of novel pharmaceuticals. Researchers have explored its potential as a precursor for the synthesis of drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of small molecules that exhibit potent anti-cancer activity by selectively inhibiting specific enzymes involved in tumor growth.

Beyond its pharmaceutical applications, 2-(Chloromethyl)naphthalene-5-acetic acid has also found utility in materials science. Its unique combination of aromatic and functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. Recent research has focused on using this compound to create polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthetic versatility of 2-(Chloromethyl)naphthalene-5-acetic acid is another key factor contributing to its importance in scientific research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 5-bromonaphthalene-2-carboxylic acid with chloromethyl methyl ether followed by deprotection to yield the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In addition to its synthetic accessibility, the physical and chemical properties of 2-(Chloromethyl)naphthalene-5-acetic acid have been extensively characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 130 to 132°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), which facilitates its use in various chemical reactions.

The safety profile of 2-(Chloromethyl)naphthalene-5-acetic acid is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be taken to ensure safe usage. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 2-(Chloromethyl)naphthalene-5-acetic acid (CAS No. 1261469-77-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, material science, and synthetic chemistry. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.